1-{[(2-chlorobenzyl)thio]acetyl}-4-piperidinecarboxamide

• IUPAC Name: 1-[2-[(2-chlorophenyl)methylsulfanyl]acetyl]piperidine-4-carboxamide
• InChI: InChI=1S/C15H19ClN2O2S/c16-13-4-2-1-3-12(13)9-21-10-14(19)18-7-5-11(6-8-18)15(17)20/h1-4,11H,5-10H2,(H2,17,20)
• InChI Key: LCXZPKXFBRDLHA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)CSCC2=CC=CC=C2Cl
• Molecular Formula: C15H19ClN2O2S
• Molecular Weight: 326.8 g/mol

Description

1-{[(2-chlorobenzyl)thio]acetyl}-4-piperidinecarboxamide, also known as CPTA, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Anti-Acetylcholinesterase Activity

Piperidine derivatives, similar in structure to 1-{[(2-chlorobenzyl)thio]acetyl}-4-piperidinecarboxamide, have been synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. The introduction of specific substituents into the piperidine framework has shown to dramatically enhance anti-AChE activity, suggesting potential applications in the treatment of diseases characterized by cholinergic deficits, such as Alzheimer's disease (Sugimoto et al., 1990).

HIV-1 Inhibition

Piperidine-4-carboxamide derivatives, which share a core structural resemblance with the compound , have been identified as potent CCR5 antagonists with highly potent anti-HIV-1 activity. These compounds, through the optimization of their metabolic stability and inhibitory activity, offer a promising avenue for the development of new therapeutic agents against CCR5-tropic HIV-1 strains (Imamura et al., 2006).

Chemical Synthesis and Cycloaddition Reactions

The reactivity of enaminothiones with electrophilic olefins and acetylenes, leading to the formation of various heterocyclic structures, showcases the versatility of piperidine derivatives in synthetic organic chemistry. This highlights the potential of this compound as a precursor or intermediate in the synthesis of complex molecular architectures for diverse applications (Rasmussen et al., 1981).

Antidementia Agent Development

Further research into piperidine derivatives has led to the identification of compounds with potent anti-AChE activity and selectivity, underscoring their potential as candidates for antidementia agent development. Such studies emphasize the importance of structural modifications in enhancing biological activity and specificity (Sugimoto et al., 1992).

Future Directions

The potential applications and future directions for this compound are not clear from the available literature. It could potentially be of interest in medicinal chemistry research, given the presence of the piperidine ring, a common feature in many bioactive compounds.